![molecular formula C13H21N5O2 B2911495 N-(tetrahydro-2H-pyran-4-yl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide CAS No. 2200546-11-6](/img/structure/B2911495.png)
N-(tetrahydro-2H-pyran-4-yl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(tetrahydro-2H-pyran-4-yl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide, also known as THPP-TA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the class of piperidine carboxamides and has a unique chemical structure that makes it a promising candidate for drug design and development.
Mechanism of Action
The mechanism of action of N-(tetrahydro-2H-pyran-4-yl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide involves its ability to selectively bind to certain proteins, which in turn affects their function. This compound has been shown to inhibit the activity of certain proteins, making it a potential candidate for drug design and development.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes and proteins, while in vivo studies have shown its potential as a therapeutic agent for the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(tetrahydro-2H-pyran-4-yl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide is its selectivity for certain proteins, which makes it a valuable tool for studying protein-protein interactions. However, its limitations include its relatively complex synthesis method and its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of N-(tetrahydro-2H-pyran-4-yl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide. One area of interest is its use as a therapeutic agent for the treatment of certain diseases, such as cancer and neurodegenerative disorders. Additionally, further research is needed to fully understand its mechanism of action and potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of N-(tetrahydro-2H-pyran-4-yl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide involves several steps, including the reaction of piperidine with 4-formyltetrahydro-2H-pyran and the subsequent reaction of the resulting product with 2-azido-1-(tert-butoxycarbonyl)ethane. The final step involves the deprotection of the tert-butoxycarbonyl group to yield the desired product.
Scientific Research Applications
N-(tetrahydro-2H-pyran-4-yl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is its use as a chemical probe for the study of protein-protein interactions. This compound has been shown to selectively bind to certain proteins, making it a valuable tool for understanding the mechanisms of protein-protein interactions.
Properties
IUPAC Name |
N-(oxan-4-yl)-4-(triazol-2-yl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N5O2/c19-13(16-11-3-9-20-10-4-11)17-7-1-12(2-8-17)18-14-5-6-15-18/h5-6,11-12H,1-4,7-10H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPBPGLGPSJGVAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2N=CC=N2)C(=O)NC3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.